Cas no 6647-96-7 (4-iodo-1,5-dimethyl-1H-pyrazole)

• Product Name: 4-iodo-1,5-dimethyl-1H-pyrazole
• CAS No: 6647-96-7
• MF: C₅H₇IN₂
• MW: 222.026952981949
• MDL: MFCD15146432
• CID: 1710190
• PubChem ID: 12383785
• Update Time: 2025-04-21

4-iodo-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-4-iodopyrazole
• 1H-Pyrazole, 4-iodo-1,5-dimethyl-
• 4-iodo-1,5-dimethyl-1H-pyrazole
• LS-04170
• Z1269221703
• AKOS005174104
• MFCD15146432
• STL415140
• SY123670
• DB-225983
• CS-0038284
• EN300-232743
• W10503
• SCHEMBL9974217
• DTXSID601304473
• ALBB-013413
• 6647-96-7
• 4-iodo-1,5-dimethylpyrazole

• MDL： MFCD15146432
• Inchi： 1S/C5H7IN2/c1-4-5(6)3-7-8(4)2/h3H,1-2H3
• InChI Key： QXAYSWMALOLASK-UHFFFAOYSA-N
• SMILES： IC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 221.96501
• Monoisotopic Mass: 221.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides